Cas no 362049-53-4 (Butanoic-2,2,3,3,4,4-d6acid, 4-hydroxy-, monosodium salt (9CI))

• Product Name: Butanoic-2,2,3,3,4,4-d6acid, 4-hydroxy-, monosodium salt (9CI)
• CAS No: 362049-53-4
• MF: C₄H₇NaO₃
• MW: 132.123322725296
• CID: 304600
• PubChem ID: 329799793
• Update Time: 2025-10-24

Butanoic-2,2,3,3,4,4-d6acid, 4-hydroxy-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic-2,2,3,3,4,4-d6acid, 4-hydroxy-, monosodium salt (9CI)
• 4-Hydroxybutyric Acid Sodium Salt-d6
• GHB-d6 sodium salt solution
• sodium,2,2,3,3,4,4-hexadeuterio-4-hydroxybutanoate
• Sodiumgammahydroxybutyrate-D6
• [2H6]- 4-Hydroxybutanoic acid sodium salt
• GHB-D6.sodium salt, 0.1mg/ml in Methanol
• sodium;2,2,3,3,4,4-hexadeuterio-4-hydroxybutanoate
• 362049-53-4
• GHB-D6.sodium salt, 1mg/ml in Methanol
• Gamma-Hydroxybutyric Acid Sodium Salt-d6
• GHB-d6 (sodium salt)
• DTXSID80678706
• Butanoic-2,2,3,3,4,4-d6acid,4-hydroxy-,monosodium salt(9ci)
• GHB-D6.sodium salt
• Sodium 4-hydroxy(~2~H_6_)butanoate
• SODIUM 4-HYDROXYBUTYRATE-D6
• 4-HYDROXY-2,2,3,3,4,4-HEXADEUTEROBUTYRIC ACID SODIUM SALT

• MDL： MFCD01861535
• Inchi： 1S/C4H8O3.Na/c5-3-1-2-4(6)7;/h5H,1-3H2,(H,6,7);/q;+1/p-1/i1D2,2D2,3D2;
• InChI Key： XYGBKMMCQDZQOZ-LRDWTYOMSA-M
• SMILES： [Na+].OC([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)[O-]

Computed Properties

• Exact Mass: 132.06700
• Monoisotopic Mass: 132.067
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 64.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 60.36000
• LogP: -1.49120
• Color/Form: 100 μg/mL in methanol (as salt)

Butanoic-2,2,3,3,4,4-d6acid, 4-hydroxy-, monosodium salt (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Butanoic-2,2,3,3,4,4-d6acid, 4-hydroxy-, monosodium salt (9CI)

Comprehensive Guide to Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI) (CAS No. 362049-53-4)

Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI) is a deuterated derivative of 4-hydroxybutanoic acid, a compound of significant interest in biochemical and pharmaceutical research. With the CAS No. 362049-53-4, this labeled compound is widely utilized in metabolic studies, drug development, and analytical applications. The incorporation of deuterium atoms enhances its utility in mass spectrometry and NMR spectroscopy, making it a valuable tool for researchers.

The chemical structure of Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI) features six deuterium atoms replacing hydrogen at the 2, 3, and 4 positions, which significantly reduces background noise in spectroscopic analyses. This property is particularly beneficial in tracing metabolic pathways and studying enzyme kinetics. The monosodium salt form improves solubility, facilitating its use in aqueous solutions, a critical factor for in vitro and in vivo studies.

In recent years, the demand for deuterated compounds like Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI) has surged due to advancements in precision medicine and drug discovery. Researchers are increasingly focusing on stable isotope-labeled compounds to improve the accuracy of pharmacokinetic and pharmacodynamic studies. This trend aligns with the growing emphasis on personalized medicine, where understanding individual metabolic responses is paramount.

One of the most common questions about Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI) is its role in neurotransmitter research. The compound is structurally related to gamma-aminobutyric acid (GABA), a key inhibitory neurotransmitter in the central nervous system. By using deuterated analogs, scientists can track GABA synthesis and degradation pathways with higher precision, offering insights into neurological disorders such as epilepsy and anxiety.

Another area of interest is the application of Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI) in sports nutrition. Some studies suggest that 4-hydroxybutanoic acid derivatives may influence energy metabolism and muscle recovery. While this remains a topic of ongoing research, the deuterated form provides a reliable means to investigate these effects without interference from endogenous metabolites.

From a commercial perspective, the market for deuterated compounds is expanding rapidly. Pharmaceutical companies and research institutions are investing heavily in labeled analogs to enhance drug development pipelines. The unique properties of Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI) make it a sought-after reagent for these applications, driving both innovation and demand.

For those seeking high-quality Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI), it is essential to source the compound from reputable suppliers who provide detailed certificates of analysis (CoA). Purity and isotopic enrichment are critical parameters that can significantly impact experimental outcomes. Additionally, proper storage conditions—typically at low temperatures and protected from moisture—are necessary to maintain stability over time.

In summary, Butanoic-2,2,3,3,4,4-d6 acid, 4-hydroxy-, monosodium salt (9CI) (CAS No. 362049-53-4) is a versatile and indispensable tool in modern biochemical research. Its applications span from neuroscience to drug development, reflecting the compound's broad utility. As the scientific community continues to explore the potential of deuterated compounds, this labeled analog will undoubtedly remain at the forefront of innovative research.